Ethyl 1-[2-[3-(4-nitrophenoxy)anilino]-2-oxoethyl]cyclobutane-1-carboxylate

• IUPAC Name: ethyl 1-[2-[3-(4-nitrophenoxy)anilino]-2-oxoethyl]cyclobutane-1-carboxylate
• InChI: InChI=1S/C21H22N2O6/c1-2-28-20(25)21(11-4-12-21)14-19(24)22-15-5-3-6-18(13-15)29-17-9-7-16(8-10-17)23(26)27/h3,5-10,13H,2,4,11-12,14H2,1H3,(H,22,24)
• InChI Key: AMKZILFSOALRRF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCC1)CC(=O)NC2=CC(=CC=C2)OC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H22N2O6
• Molecular Weight: 398.4 g/mol

Description

Ethyl 1-[2-[3-(4-nitrophenoxy)anilino]-2-oxoethyl]cyclobutane-1-carboxylate, also known as NPC-15199, is a synthetic compound that has been widely used in scientific research. It belongs to the class of cyclobutane-containing compounds and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of Ethyl 1-[2-[3-(4-nitrophenoxy)anilino]-2-oxoethyl]cyclobutane-1-carboxylate is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes and proteins involved in the inflammatory response and cancer growth. It has also been found to modulate the activity of certain neurotransmitters in the brain, leading to its neuroprotective effects.
Biochemical and Physiological Effects
Ethyl 1-[2-[3-(4-nitrophenoxy)anilino]-2-oxoethyl]cyclobutane-1-carboxylate has been shown to have several biochemical and physiological effects. It can reduce inflammation by inhibiting the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS). It can also induce apoptosis in cancer cells by activating caspase enzymes. In addition, it can enhance the activity of certain antioxidant enzymes and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Ethyl 1-[2-[3-(4-nitrophenoxy)anilino]-2-oxoethyl]cyclobutane-1-carboxylate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It also has a high degree of purity, making it suitable for various assays and experiments. However, its high cost and limited availability can be a limitation for some researchers.

Future Directions

There are several future directions for the research on Ethyl 1-[2-[3-(4-nitrophenoxy)anilino]-2-oxoethyl]cyclobutane-1-carboxylate. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to fully understand its mechanism of action and efficacy in animal models. Another area of interest is its use as an anti-cancer agent. Studies are ongoing to investigate its efficacy in different types of cancer and its potential use in combination with other drugs. Finally, there is a need for further research on the safety and toxicity of Ethyl 1-[2-[3-(4-nitrophenoxy)anilino]-2-oxoethyl]cyclobutane-1-carboxylate in humans.
Conclusion
In conclusion, Ethyl 1-[2-[3-(4-nitrophenoxy)anilino]-2-oxoethyl]cyclobutane-1-carboxylate is a synthetic compound that has shown promising results in various scientific studies. It has anti-inflammatory, anti-cancer, and neuroprotective properties and can be used in the treatment of several diseases. Its mechanism of action is not fully understood, but further research is ongoing. Ethyl 1-[2-[3-(4-nitrophenoxy)anilino]-2-oxoethyl]cyclobutane-1-carboxylate has several advantages for lab experiments, but its high cost and limited availability can be a limitation for some researchers. There are several future directions for the research on Ethyl 1-[2-[3-(4-nitrophenoxy)anilino]-2-oxoethyl]cyclobutane-1-carboxylate, including its potential use in the treatment of neurodegenerative diseases and cancer.

Synthesis Methods

Ethyl 1-[2-[3-(4-nitrophenoxy)anilino]-2-oxoethyl]cyclobutane-1-carboxylate can be synthesized through a multi-step process involving the reaction of 4-nitrophenol, 2-chloroethyl cyclobutane-1-carboxylate, and 3-amino-2-oxoethylamine. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

Ethyl 1-[2-[3-(4-nitrophenoxy)anilino]-2-oxoethyl]cyclobutane-1-carboxylate has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. It has also been shown to have neuroprotective effects and can be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.